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Compound of Interest

Compound Name:
4-(tert-Butyl)benzylamine

Hydrochloride

Cat. No.: B1286093 Get Quote

CAS Number: 39895-55-1

This technical guide provides a comprehensive overview of 4-(tert-Butyl)benzylamine
Hydrochloride, a versatile chemical intermediate. It is intended for researchers, scientists, and

professionals in drug development and chemical synthesis. This document details the

compound's physicochemical properties, spectral data, synthesis and purification protocols,

and key applications.

Physicochemical Properties
4-(tert-Butyl)benzylamine Hydrochloride is the salt form of the parent amine, 4-(tert-

Butyl)benzylamine. The tert-butyl group significantly influences its solubility and stability in

various chemical environments.[1] Quantitative data for both the hydrochloride salt and the free

amine are summarized below for comparative analysis.

Table 1: Physicochemical Data for 4-(tert-Butyl)benzylamine Hydrochloride and its Free

Amine Base
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Property
4-(tert-Butyl)benzylamine
Hydrochloride

4-(tert-Butyl)benzylamine
(Free Amine)

CAS Number 39895-55-1[1] 39895-55-1[2][3]

Molecular Formula C₁₁H₁₇N·HCl[1] C₁₁H₁₇N[2][4]

Molecular Weight 199.72 g/mol [1] 163.26 g/mol [2][5]

Appearance White to faint yellow solid Clear, pale yellow liquid[3][6]

Boiling Point Not available 235-236 °C (lit.)[2][3]

Density Not available 0.927 g/mL at 25 °C (lit.)[2][3]

Flash Point Not available
107 °C (224.6 °F) - closed

cup[2]

Water Solubility Soluble
Not miscible or difficult to

mix[3][4]

Storage Conditions 0-8°C[1]
Store in freezer, under -20°C,

inert atmosphere[3]

Spectral Data
Spectral analysis is crucial for the structural confirmation and purity assessment of 4-(tert-

Butyl)benzylamine.

Table 2: Spectral Data References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemimpex.com/products/29082
https://www.merckmillipore.com/BO/en/product/aldrich/631280
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4310891.htm
https://www.chemimpex.com/products/29082
https://www.merckmillipore.com/BO/en/product/aldrich/631280
https://www.chembk.com/en/chem/P-T-BUTYLBENZYLAMINE
https://www.chemimpex.com/products/29082
https://www.merckmillipore.com/BO/en/product/aldrich/631280
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butylbenzylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4310891.htm
https://www.thermofisher.com/order/catalog/product/L20394.06
https://www.merckmillipore.com/BO/en/product/aldrich/631280
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4310891.htm
https://www.merckmillipore.com/BO/en/product/aldrich/631280
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4310891.htm
https://www.merckmillipore.com/BO/en/product/aldrich/631280
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4310891.htm
https://www.chembk.com/en/chem/P-T-BUTYLBENZYLAMINE
https://www.chemimpex.com/products/29082
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4310891.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum Type Reference Information

¹H NMR
Available, characteristic peaks for tert-butyl,

aromatic, and benzylic protons.

¹³C NMR
Available, shows distinct signals for all carbon

atoms.

IR Spectra
FTIR and ATR-IR spectra are available, showing

characteristic N-H stretching bands.[5]

Raman Spectra FT-Raman spectra have been recorded.[5]

Synthesis and Purification
The synthesis of 4-(tert-Butyl)benzylamine typically involves the reaction of 4-(tert-butyl)benzyl

chloride with an amine source. A common industrial method is the urotropine method, which

provides a pathway to the primary amine with good operational feasibility.[7]

Experimental Protocol: Synthesis via Urotropine
Method[8]
This protocol is based on a patented two-step hydrolysis process designed to produce high-

purity 4-(tert-butyl)benzylamine.

Step 1: Formation of the Urotropine Quaternary Ammonium Salt

In a 250 mL three-necked flask equipped with a condenser, stirrer, and thermometer, add 5.7

g of urotropine and 15 mL of chloroform.

Stir at room temperature until the urotropine is fully dissolved.

Add 6.1 g of 4-(tert-butyl)benzyl chloride, using an additional 5 mL of chloroform to rinse the

flask walls.

Heat the mixture to reflux at 62°C and maintain for 1 hour. A large amount of white solid (the

quaternary ammonium salt) will precipitate.
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Cool the reaction mixture to room temperature.

Collect the white solid via suction filtration.

Step 2: Two-Stage Hydrolysis to 4-(tert-Butyl)benzylamine Hydrochloride

The obtained urotropine quaternary ammonium salt is first subjected to a primary hydrolysis

using a hydrochloric acid and ethanol solution.

After the initial hydrolysis, the reaction mixture is filtered, and the solvent is distilled off to

yield the crude 4-(tert-butyl)benzylamine hydrochloride solid.

Step 3: Secondary Hydrolysis and Purification to Free Amine

The crude hydrochloride salt is subjected to a secondary hydrolysis. Add water and

concentrated hydrochloric acid (in a 1:1 molar ratio to the hydrochloride salt).

Heat the mixture to 90°C and maintain for 10 hours.

After hydrolysis is complete, evaporate the solution to dryness under reduced pressure to

obtain a faint yellow solid.

Dissolve the solid in water and adjust the pH to 8-12 using a 40% sodium hydroxide solution,

at which point a yellow oily liquid will separate.

Extract the aqueous layer three times with 20 mL portions of diethyl ether.

Combine the organic phases and dry over anhydrous MgSO₄ overnight.

Filter off the drying agent and evaporate the ether to yield high-purity 4-(tert-

butyl)benzylamine as a faint yellow oily liquid. The final product can be converted back to the

hydrochloride salt if desired by treatment with HCl.
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Synthesis Workflow

4-(tert-Butyl)benzyl Chloride + Urotropine

Reflux in Chloroform (62°C, 1h)

Quaternary Ammonium Salt (White Solid)

Primary Hydrolysis (HCl/Ethanol)

Crude 4-(tert-Butyl)benzylamine HCl

Secondary Hydrolysis (Conc. HCl, 90°C, 10h)

Evaporation

Faint Yellow Solid

Basification (40% NaOH, pH 8-12)

Extraction (Diethyl Ether)

Drying (Anhydrous MgSO4)

Evaporation

Pure 4-(tert-Butyl)benzylamine (Free Base)

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(tert-Butyl)benzylamine.
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Experimental Protocol: General Purification of Amine
Hydrochloride
A general method for purifying crude amine hydrochlorides can be adapted for this compound.

[8]

Dissolve the crude 4-(tert-butyl)benzylamine hydrochloride in hot absolute ethanol (e.g., 5

mL per gram of material).

Filter the hot solution to remove any insoluble impurities.

To the filtrate, add dry diethyl ether (approximately 50% of the volume of ethanol used).

Cool the solution in a refrigerator for several hours to induce crystallization.

Collect the purified crystals of 4-(tert-butyl)benzylamine hydrochloride on a Büchner

funnel.

Dry the crystals in a vacuum desiccator.

Applications and Significance
4-(tert-Butyl)benzylamine Hydrochloride and its parent amine are valuable intermediates in

multiple fields due to their specific chemical structure. The tert-butyl group provides steric

hindrance and influences electronic properties, while the benzylamine moiety serves as a

reactive handle for further chemical modifications.[1][9]

Pharmaceutical Development: It is a key intermediate in the synthesis of various

pharmaceuticals.[1] Notably, it is used in developing drugs that target neurological disorders

and as a building block for dopamine-receptor agonists.[1][7]

Agrochemicals: This compound is an important intermediate in the production of modern

pesticides, such as the miticide Tebufenpyrad.[7][9]

Organic Synthesis: It is widely employed as a building block for creating more complex

molecules.[1] For example, it is used in the preparation of imines through TiO₂-catalyzed

aerobic photocatalytic oxidation.[3]
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Polymer Chemistry: It can be used as a modifier in polymer formulations to enhance the

durability and heat resistance of plastics and resins.[1]

Dyestuff Industry: As an aromatic amine, it serves as a precursor for the synthesis of dyes.[3]

[9]

Other Applications: The compound also finds use as a reagent in analytical chemistry and as

a stabilizer in cosmetic formulations.[1]

Core Applications

Pharmaceuticals Agrochemicals Chemical Industry

4-(tert-Butyl)benzylamine
Hydrochloride
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Caption: Key application areas of 4-(tert-Butyl)benzylamine HCl.

Safety Information
The free amine is classified as an irritant and is combustible. Appropriate personal protective

equipment (PPE), including gloves, eye shields, and a dust mask, should be used when

handling the compound.[2]

Table 3: Hazard and Safety Data for 4-(tert-Butyl)benzylamine (Free Amine)
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Identifier Information

GHS Pictogram GHS07 (Exclamation Mark)[2]

Signal Word Warning[2]

Hazard Statements H319 (Causes serious eye irritation)[2]

Precautionary Statements

P305 + P351 + P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing)[2]

Hazard Class 8[3]

Packing Group III[3]

Users should consult the full Safety Data Sheet (SDS) from their supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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